Cas no 31054-00-9 (1-Iodo-2,3,5-trimethylbenzene)

• Product Name: 1-Iodo-2,3,5-trimethylbenzene
• CAS No: 31054-00-9
• MF: C₉H₁₁I
• MW: 246.088114976883
• CID: 1094719
• PubChem ID: 53913516
• Update Time: 2025-08-05

1-Iodo-2,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2,3,5-trimethylbenzene
• 31054-00-9
• SCHEMBL8917677

• Inchi： 1S/C9H11I/c1-6-4-7(2)8(3)9(10)5-6/h4-5H,1-3H3
• InChI Key： IFLHTOQWVVCILW-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=CC(C)=C1C

Computed Properties

• Exact Mass: 245.99055g/mol
• Monoisotopic Mass: 245.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-Iodo-2,3,5-trimethylbenzene

Recent Advances in the Application of 1-Iodo-2,3,5-trimethylbenzene (CAS: 31054-00-9) in Chemical and Pharmaceutical Research

1-Iodo-2,3,5-trimethylbenzene (CAS: 31054-00-9) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in organic synthesis, medicinal chemistry, and materials science. This research briefing aims to provide a comprehensive overview of the latest advancements involving this compound, highlighting its role as a key intermediate in the synthesis of complex molecules and its potential therapeutic applications.

Recent studies have demonstrated the utility of 1-Iodo-2,3,5-trimethylbenzene in cross-coupling reactions, particularly in palladium-catalyzed Suzuki-Miyaura and Heck reactions. These reactions are pivotal for constructing biaryl structures, which are prevalent in pharmaceuticals and agrochemicals. A 2023 study published in the Journal of Organic Chemistry showcased the compound's efficacy in facilitating the synthesis of novel tyrosine kinase inhibitors, underscoring its importance in drug discovery pipelines.

In the realm of medicinal chemistry, researchers have explored the incorporation of 1-Iodo-2,3,5-trimethylbenzene into the scaffold of potential anticancer agents. Its electron-rich aromatic system and the presence of the iodine substituent make it an attractive building block for designing targeted therapies. For instance, a recent preclinical study highlighted its use in developing selective estrogen receptor modulators (SERMs) with improved pharmacokinetic profiles.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its structural features enable the creation of advanced polymers and liquid crystals with tailored properties. A 2024 report in Advanced Materials detailed its role in synthesizing thermally stable polymers for high-performance electronics, demonstrating its cross-disciplinary relevance.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 1-Iodo-2,3,5-trimethylbenzene to enhance yield and purity. Recent innovations in green chemistry approaches, such as solvent-free iodination techniques, are addressing these limitations and paving the way for more sustainable production methods.

In conclusion, 1-Iodo-2,3,5-trimethylbenzene (CAS: 31054-00-9) continues to be a valuable asset in chemical and pharmaceutical research. Its multifaceted applications across diverse domains underscore its importance as a research tool and its potential to contribute to future scientific breakthroughs. Ongoing studies are expected to further elucidate its mechanistic roles and expand its utility in emerging fields such as bioorthogonal chemistry and targeted drug delivery systems.